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hydraulic fluids anti-corrosive
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Compound Focus: Oxazolidine, 3,3'-methylenebis[5-methyl-

CAS No.: 66204-44-2

Cat. No.: S604777

Substance Profile & Applications

3,3'-methylenebis[5-methyloxazolidine] (MBO) is a formaldehyde-releasing biocide that offers broad-
spectrum antimicrobial activity and is recognized for its anti-corrosive properties [1]. It is stable at elevated
temperatures (up to 186°C) and over a wide pH range, making it suitable for challenging industrial

environments [1].

Key Properties of 3,3'-methylenebis[5-methyloxazolidine] (MBO)

Property Specification / Value

CAS Number 66204-44-2 [1]

Molecular Formula CoH18N202 [1]

Appearance Colorless to pale yellow transparent liquid [1] [2]
Density (g/cm? at 20°C) 1.03-1.062 [1]

pH (1% aqueous solution) 9.0-11.0[1][2]

Assay >75% - 92% [1] [2]
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Property Specification / Value

Mode of Action Formaldehyde releaser [1]

Mechanism of Action

MBO functions primarily as a formaldehyde releaser [1]. In an aqueous solution, it slowly hydrolyzes to
release its active components, 1-aminopropan-2-ol (isopropanolamine) and formaldehyde [1]. The

formaldehyde provides the potent, broad-spectrum bactericidal and fungicidal efficacy.

The released isopropanolamine contributes to the formulation's alkalinity (pH 9-11), creating an environment
less conducive to microbial growth and simultaneously providing anti-corresive properties by forming a
protective layer on metal surfaces [1] [2]. The combination of microbial control and a protective alkaline

film gives MBO its dual functionality.

This release mechanism and its outcomes can be visualized as follows:
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Application Protocol for Hydraulic Fluids

The U.S. Environmental Protection Agency (EPA) identifies use as an anti-corrosive agent in hydraulic fluids

as a significant approved application for MBO [3].

Recommended Dosing Guidelines
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Recommended Dosage

Application Context Note

(wiw%)
Concentrate 2.0% - 4.0% For preventive control during manufacturing [2]
Formulation
In-Use (Tank 0.1% - 0.2% To eliminate bacterial growth in diluted fluids in
Supplement) storage tanks [2]

Compatibility and Stabilization

e MBO is suitable for both water-based and oil-based fluids, as it can be dispersed in oily cutting fluids
[1].

¢ It demonstrates strong compatibility with other formulation components and provides long-lasting
performance [2].

¢ Its thermal stability ensures efficacy even in high-temperature operating conditions [1].

Safety & Regulatory Considerations

Handling MBO requires careful attention to safety and environmental regulations.

e Handling and Personal Protective Equipment (PPE): The U.S. EPA mandates the use of fully
enclosed equipment for unloading, processing, and using this substance to prevent exposure [3].
When engineering controls are not fully feasible, a comprehensive hazard communication program
and respiratory protection (with a NIOSH-assigned protection factor of at least 1,000) are required [3].

e First Aid Measures:

o Inhalation: Move to fresh air [1].

o Skin contact: Wash immediately with plenty of soap and water. Remove contaminated clothing
and shoes [1].

o Eye contact: Rinse immediately with plenty of water for at least 15 minutes and seek
immediate medical attention [1].

¢ Environmental Release: Regulatory limits for release to water are set at 100 ppb for freshwater
and 40 ppb for saltwater [3]. Do not intentionally empty the substance or waste into drains [1].

Key Advantages Summary

¢ Dual Functionality: Provides both potent antimicrobial protection and anti-corrosive action [1] [2].
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e Application Flexibility: Effective as both a in-manufacture preservative and an in-use supplement

(1] 2].
e Thermal Stability: Maintains performance under high-temperature conditions encountered in
industrial systems [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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